Cas no 138055-87-5 ( )

• Product Name: &nbsp
• CAS No: 138055-87-5
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 880336
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,2-[(iminomethyl)amino]-,ethylester(9CI)
•  

Computed Properties

• Exact Mass: 198.04600
• Monoisotopic Mass: 198.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2

Experimental Properties

• PSA: 90.42000
• LogP: 2.11650